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Compound of Interest

Compound Name: 1-Decyl-L-histidine

Cat. No.: B12922789 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Decyl-L-histidine was not located. The

following guidance is based on the safety profile of the related compound, L-Histidine, and

general best practices for handling solid, low-hazard organic chemicals in a laboratory setting.

The addition of the decyl group may alter the properties of L-histidine, potentially introducing

mild surfactant-like characteristics. Therefore, a conservative approach to personal protective

equipment and handling is recommended.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling 1-Decyl-L-histidine, including

operational and disposal plans.

I. Personal Protective Equipment (PPE)
When handling 1-Decyl-L-histidine, a standard suite of personal protective equipment should

be employed to minimize exposure and ensure safety.

Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory

to protect against potential splashes or airborne particles.[1][2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[4] Gloves should be inspected before use and changed if contaminated or

damaged.
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Body Protection: A standard laboratory coat should be worn to protect personal clothing and

skin from spills.[1][4]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not expected to be necessary, as 1-Decyl-L-histidine is likely a non-

volatile solid. However, if the material is being handled in a way that generates dust, a dust

mask or a respirator may be appropriate.[5]

II. Operational Plan
A systematic approach to handling 1-Decyl-L-histidine will ensure safety and efficiency.

A. Pre-Operational Checks:

Verify Chemical Identity: Confirm that the container is clearly labeled as 1-Decyl-L-histidine.

Review Safety Information: Although a specific SDS is unavailable, review the SDS for L-

Histidine and this document.

Ensure Availability of PPE: Confirm that all necessary PPE is readily available and in good

condition.

Prepare Work Area: Designate a clean and well-ventilated area for handling the compound.

An analytical balance and appropriate glassware should be ready.

Locate Safety Equipment: Be aware of the location of the nearest safety shower, eyewash

station, and fire extinguisher.

B. Handling Procedure:

Don PPE: Put on a lab coat, safety goggles, and gloves.

Weighing the Compound:

Carefully open the container.

Use a clean spatula to transfer the desired amount of 1-Decyl-L-histidine to a weigh boat

or appropriate container on an analytical balance.
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Avoid generating dust. If the compound is a fine powder, perform this step in a fume hood

or a ventilated enclosure.

Dissolving the Compound:

If making a solution, add the weighed compound to the chosen solvent in a suitable

container (e.g., beaker, flask).

Stir or agitate as needed to dissolve.

Post-Handling:

Securely close the container of 1-Decyl-L-histidine.

Clean any spills immediately with a damp cloth or paper towel, ensuring to wear

appropriate PPE.

Wipe down the work surface.

C. Post-Operational Steps:

Decontaminate: Wipe down all equipment used with a suitable solvent and then with soap

and water.

Dispose of Waste: Follow the disposal plan outlined in Section III.

Remove PPE: Remove gloves and wash hands thoroughly with soap and water. Remove the

lab coat.

Documentation: Record the amount of compound used in the laboratory notebook.

III. Disposal Plan
As 1-Decyl-L-histidine is anticipated to be a non-hazardous solid, the disposal procedure

should be straightforward, but always in accordance with institutional and local regulations.

Solid Waste:
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Uncontaminated 1-Decyl-L-histidine can likely be disposed of as non-hazardous solid

waste.[5] However, it should not be placed in regular laboratory trash cans that may be

handled by custodial staff.[5]

Place the solid waste in a designated, labeled container for non-hazardous chemical

waste.[5][6]

Contaminated Materials:

Disposable items such as gloves, weigh boats, and paper towels that are contaminated

with 1-Decyl-L-histidine should be placed in a sealed bag and disposed of in the

appropriate solid waste stream as per your institution's guidelines.

Liquid Waste:

Solutions of 1-Decyl-L-histidine, if not hazardous, may be suitable for drain disposal with

copious amounts of water, depending on local regulations.[1] It is crucial to check your

institution's policies on drain disposal.

If drain disposal is not permitted, collect the liquid waste in a properly labeled waste

container.

Quantitative Data Summary

Since no specific quantitative data for 1-Decyl-L-histidine is available, the following table

provides information for the related compound, L-Histidine, for reference purposes only.

Property Value (for L-Histidine) Source

Molecular Weight 155.15 g/mol [7]

Melting Point 282 °C / 539.6 °F [5]

pH 7.0 - 8.5 [5]

Acute Oral Toxicity (LD50) > 15,000 mg/kg (Rat) [7]
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Detailed methodologies for specific experiments using 1-Decyl-L-histidine will be application-

dependent. The handling procedures described in the operational plan above provide a general

protocol for preparing solutions from a solid compound.

Visual Workflow for Handling 1-Decyl-L-histidine
The following diagram illustrates the key steps for the safe handling of 1-Decyl-L-histidine,

from preparation to disposal.
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Caption: Workflow for the safe handling of 1-Decyl-L-histidine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12922789?utm_src=pdf-body-img
https://www.benchchem.com/product/b12922789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12922789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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